(4-(Methylsulfonyl)piperazin-1-yl)(6-morpholinopyridazin-3-yl)methanone

• IUPAC Name: (4-methylsulfonylpiperazin-1-yl)-(6-morpholin-4-ylpyridazin-3-yl)methanone
• InChI: InChI=1S/C14H21N5O4S/c1-24(21,22)19-6-4-18(5-7-19)14(20)12-2-3-13(16-15-12)17-8-10-23-11-9-17/h2-3H,4-11H2,1H3
• InChI Key: IRFZAOLQQKCGRW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)C2=NN=C(C=C2)N3CCOCC3
• Molecular Formula: C14H21N5O4S
• Molecular Weight: 355.42 g/mol

Description

“(4-(Methylsulfonyl)piperazin-1-yl)(6-morpholinopyridazin-3-yl)methanone” is a chemical compound with the molecular formula C14H21N5O4S and a molecular weight of 355.41. It is a potential pharmaceutical intermediate.

Scientific Research Applications

Antifungal and Antimicrobial Agents

One significant application of related compounds is as potent β-1,3-glucan synthase inhibitors, showing promising antifungal activity against strains like Candida glabrata and Candida albicans. These findings suggest potential use in developing new antifungal therapies, especially given the growing need for effective treatments against resistant fungal infections (Zhou et al., 2011) (Ting et al., 2011).

Enzyme Inhibition for Therapeutic Applications

Compounds with similar structures have been synthesized and evaluated for their enzyme inhibitory activity, such as α-glucosidase inhibition. This suggests potential therapeutic applications in managing conditions like diabetes by regulating glucose metabolism (Abbasi et al., 2019).

Molecular Interaction and Pharmacological Action

The structural and pharmacological characterization of these compounds includes insights into their interaction with specific receptors, providing a foundation for the development of new drugs. For example, studies on cannabinoid receptors have elucidated the antagonistic properties of certain derivatives, which could inform the design of new therapeutic agents targeting the endocannabinoid system (Shim et al., 2002).

Chemical Synthesis and Material Science

Further research includes the synthesis of diverse heterocyclic compounds and their potential applications in various fields, including material science and drug development. The versatility in the synthesis of such compounds underlines their utility in creating materials with specific properties or biological activities (Matlock et al., 2015).

Neuroprotective and Antioxidant Properties

Investigations into the antioxidant properties of derivatives highlight their potential in neuroprotective applications, possibly offering benefits in conditions such as Alzheimer's disease. The enzyme inhibition capabilities, alongside minimal cytotoxicity, suggest these compounds could be valuable in developing multifunctional drugs for neurodegenerative diseases (Hassan et al., 2018).